Cas no 2171760-48-6 (10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane)
10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties
Names and Identifiers
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- 10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane
- 2171760-48-6
- EN300-1639731
- 10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane
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- Inchi: 1S/C11H21NO3/c1-10(2)7-11(8-15-10)9(6-13-3)12-4-5-14-11/h9,12H,4-8H2,1-3H3
- InChI Key: MFIYTEHDAULOLF-UHFFFAOYSA-N
- SMILES: O1CC2(C(COC)NCCO2)CC1(C)C
Computed Properties
- Exact Mass: 215.15214353g/mol
- Monoisotopic Mass: 215.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 39.7Ų
10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1639731-0.05g |
10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane |
2171760-48-6 | 0.05g |
$780.0 | 2023-06-04 | ||
| Enamine | EN300-1639731-0.1g |
10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane |
2171760-48-6 | 0.1g |
$817.0 | 2023-06-04 | ||
| Enamine | EN300-1639731-0.25g |
10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane |
2171760-48-6 | 0.25g |
$855.0 | 2023-06-04 | ||
| Enamine | EN300-1639731-0.5g |
10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane |
2171760-48-6 | 0.5g |
$891.0 | 2023-06-04 | ||
| Enamine | EN300-1639731-1.0g |
10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane |
2171760-48-6 | 1g |
$928.0 | 2023-06-04 | ||
| Enamine | EN300-1639731-2.5g |
10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane |
2171760-48-6 | 2.5g |
$1819.0 | 2023-06-04 | ||
| Enamine | EN300-1639731-5.0g |
10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane |
2171760-48-6 | 5g |
$2692.0 | 2023-06-04 | ||
| Enamine | EN300-1639731-10.0g |
10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane |
2171760-48-6 | 10g |
$3992.0 | 2023-06-04 | ||
| Enamine | EN300-1639731-50mg |
10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane |
2171760-48-6 | 50mg |
$780.0 | 2023-09-22 | ||
| Enamine | EN300-1639731-100mg |
10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane |
2171760-48-6 | 100mg |
$817.0 | 2023-09-22 |
10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane
10-(Methoxymethyl)-3,3-Dimethyl-2,6-Dioxa-9-Azaspiro[4.5]Decane: A Comprehensive Overview
The compound 10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane, with the CAS number 2171760-48-6, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spiro structure in this molecule is further modified by the presence of oxygen and nitrogen atoms, making it a unique member of the spiro[4.5]decane family.
The structural complexity of 10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane arises from its intricate arrangement of functional groups. The methoxymethyl group at position 10 introduces a hydroxyl-containing substituent, which can influence the molecule's reactivity and solubility. The dimethyl groups at position 3 add steric bulk, potentially affecting the molecule's conformation and interactions with other molecules. The dioxa and azaspiro designations highlight the presence of oxygen and nitrogen atoms within the ring system, respectively.
Recent studies have explored the potential applications of this compound in drug delivery systems and as a precursor for advanced materials. Researchers have reported that the unique combination of functional groups in this molecule enables it to act as a versatile building block for constructing bioactive compounds. For instance, its ability to form hydrogen bonds due to the methoxy group has been exploited in designing drugs with improved bioavailability.
In terms of synthesis, 10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis pathway typically begins with the preparation of an appropriate intermediate that contains both the methoxymethyl and dimethyl groups. Subsequent steps involve cyclization to form the spiro structure, followed by purification to isolate the final product.
The compound's stability under various conditions has been extensively studied. Experimental data indicate that it exhibits good thermal stability up to 150°C and is resistant to hydrolysis under mildly acidic or basic conditions. These properties make it suitable for use in industrial applications where stability is a critical factor.
From an environmental perspective, researchers have evaluated the biodegradability of 10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane. Studies suggest that it undergoes slow degradation in aerobic environments due to its complex structure and lack of readily available reactive sites for microbial attack. However, its persistence in the environment does not pose significant ecological risks under normal usage conditions.
In conclusion, 10-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane is a fascinating compound with diverse applications across multiple disciplines. Its unique structure and functional groups provide a foundation for innovative research directions in drug development and material science. As ongoing studies continue to uncover its potential uses and properties, this compound is poised to play an increasingly important role in advancing modern chemistry.
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